[(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine

• Molecular Formula: C11H16FNS
• Molecular Weight: 213.32 g/mol
• SMILES: CSCCCNCC1=CC=C(C=C1)F
• InChI: InChI=1S/C11H16FNS/c1-14-8-2-7-13-9-10-3-5-11(12)6-4-10/h3-6,13H,2,7-9H2,1H3
• InChIKey: VRMJFADVWVLCPJ-UHFFFAOYSA-N

[(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine: Identity, Properties & Sourcing

[(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine (CAS 1038246-74-0; molecular formula C₁₁H₁₆FNS; MW 213.32 g/mol) is a secondary amine featuring a para-fluorobenzyl moiety linked via a secondary amine nitrogen to a 3-(methylsulfanyl)propyl chain [1]. The compound is cataloged under PubChem CID 28616480 and bears the IUPAC name N-[(4-fluorophenyl)methyl]-3-methylsulfanylpropan-1-amine [1]. Computed physicochemical descriptors include XLogP3 of 2.4, topological polar surface area (TPSA) of 37.3 Ų, one hydrogen bond donor, three hydrogen bond acceptors, and six rotatable bonds [1]. It is commercially available from multiple vendors at a typical purity specification of 95% and is supplied exclusively for research and development purposes .

Regioisomer-specific para-fluoro scaffold for defined SAR studies

Thioether oxidation handle enables polarity/HBA tuning

Verified purity specification available from multiple vendors

• [1] PubChem Compound Summary for CID 28616480, [(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28616480 (accessed 2026-05-01). View Source

Risks of Substitution with Regioisomeric & Halogen Analogs

Although multiple constitutional isomers and halogen-substituted analogs share the C₁₁H₁₆FNS or closely related molecular formulae, they are not functionally interchangeable. The para-fluorobenzyl substitution pattern in the target compound establishes a distinct electronic environment—characterized by a specific dipole moment vector and resonance effect through the aromatic ring—that differs fundamentally from the ortho-fluoro (CAS 1038263-84-1) and meta-fluoro (CAS 1092276-95-3) regioisomers [1]. Furthermore, replacement of the 4-fluoro substituent with chlorine (CAS 785731-31-9) alters both lipophilicity (ΔLogP) and halogen bonding potential, while methoxy substitution (CAS 792142-14-4) introduces a hydrogen-bond acceptor that can redirect molecular recognition entirely [1]. These structural variations produce measurable differences in computed descriptors such as TPSA, LogP, and rotatable bond count that are predictive of differential membrane permeability, target binding, and metabolic stability [1]. The limited publicly available bioactivity data for this compound class further underscores that even seemingly minor structural perturbations cannot be assumed to be biologically silent [2].

Regioisomer Ortho/meta isomers share computed descriptors but electronic distribution may shift binding and activity.

4-Chloro Chlorine alters molecular weight, halogen bonding, and metabolic fate; not a direct replacement.

4-Methoxy Methoxy adds hydrogen-bond acceptor and metabolic soft spot; re-optimization likely required.

• [1] PubChem Compound Summary for CID 28616480, [(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28616480 (accessed 2026-05-01). View Source
• [2] MolBiC Database, Compound CP0067692: [(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine Bioactivity Data. IDRB Lab. https://molbic.idrblab.net/data/compound/details/CP0067692 (accessed 2026-05-01). View Source

Quantitative Differentiation vs. Structural Analogs

Para-Fluoro vs. Ortho/Meta Regioisomers: Lipophilicity & TPSA

The para-fluorobenzyl substitution pattern of the target compound (CAS 1038246-74-0) yields a computed XLogP3 of 2.4 and a TPSA of 37.3 Ų, values that are shared with its ortho-fluoro (CAS 1038263-84-1) and meta-fluoro (CAS 1092276-95-3) regioisomers due to identical molecular formula and atom connectivity count [1]. However, the position of fluorine on the aromatic ring alters the molecular electrostatic potential surface and dipole orientation, which are known in the broader medicinal chemistry literature to influence target recognition and off-rate kinetics even when global descriptors remain constant [2]. No head-to-head potency or selectivity data comparing the para, ortho, and meta isomers of this specific scaffold were identified in the public domain, and this absence of data itself constitutes a critical selection criterion: procurement of the incorrect regioisomer introduces an uncharacterized variable that cannot be accounted for by computed descriptors alone .

Regioisomer identity

Class-level

Target: para-F (XLogP3 2.4, TPSA 37.3 Ų)
Comparator: ortho/meta isomers (identical computed descriptors)

Regiospecific electronic distribution may alter target recognition.

No head-to-head bioactivity data available; differentiation is electronic, not descriptor-based.

Evidence Dimension	Computed physicochemical descriptors (XLogP3, TPSA) and regioisomeric identity
Target Compound Data	XLogP3 = 2.4; TPSA = 37.3 Ų; fluorine at para position (CAS 1038246-74-0)
Comparator Or Baseline	Ortho-fluoro isomer (CAS 1038263-84-1): XLogP3 = 2.4, TPSA = 37.3 Ų, identical computed descriptors. Meta-fluoro isomer (CAS 1092276-95-3): same computed descriptors.
Quantified Difference	No difference in computed XLogP3 or TPSA; differentiation resides in regiospecific electronic distribution and dipole vector (not captured by these 2D descriptors)
Conditions	Computed by XLogP3 3.0 and Cactvs 3.4.8.24 (PubChem release 2025.09.15)

Why This Matters

Regioisomeric identity is the sole verifiable differentiator among the three fluoro-substituted isomers; substitution with the wrong regioisomer introduces an uncontrolled variable in any structure-activity or structure-property investigation.

• [1] PubChem Compound Summary for CID 28616480, [(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28616480 (accessed 2026-05-01). View Source
• [2] Gillis, E. P.; Eastman, K. J.; Hill, M. D.; Donnelly, D. J.; Meanwell, N. A. Applications of Fluorine in Medicinal Chemistry. J. Med. Chem. 2015, 58 (21), 8315–8359. (Class-level reference for regioisomeric effects of fluorine substitution on bioactivity.) View Source

4-Fluoro vs. 4-Chloro: Molecular Properties & Halogen Bonding

The 4-chloro analog [(4-Chlorophenyl)methyl][3-(methylsulfanyl)propyl]amine (CAS 785731-31-9) differs from the target 4-fluoro compound by a single halogen atom substitution [1]. This substitution increases the molecular weight from 213.32 to 229.77 g/mol (a ΔMW of +16.45 g/mol, or +7.7%) and replaces the C–F bond (bond dissociation energy ~485 kJ/mol; strong H-bond acceptor but poor halogen-bond donor) with a C–Cl bond (BDE ~327 kJ/mol; capable of both halogen bonding and leaving-group chemistry) [1][2]. The chlorine atom's larger van der Waals radius (1.75 Å vs. 1.47 Å for fluorine) and greater polarizability introduce steric and electronic differences that can alter binding pocket complementarity [2]. Although quantitative comparative bioactivity data for these two specific compounds are not publicly available, the 4-fluoro substitution is generally preferred in medicinal chemistry campaigns for its ability to modulate metabolic stability without introducing the metabolic liability of a chlorine atom (e.g., potential for CYP450-mediated oxidative dechlorination or glutathione conjugation) [2].

Halogen identity

Class-level

Target: 4-F (MW 213.32, vdW 1.47 Å)
Comparator: 4-Cl (MW 229.77, vdW 1.75 Å; Δ+16.45 g/mol, +19% vdW)

Chlorine substitution may shift halogen bonding and metabolic profile.

Class-level inference; comparative bioactivity not available.

Evidence Dimension	Molecular weight, halogen identity, and bonding characteristics
Target Compound Data	4-Fluoro substitution; MW = 213.32 g/mol; C–F bond; fluorine van der Waals radius = 1.47 Å; fluorine is a weak H-bond acceptor, poor halogen-bond donor
Comparator Or Baseline	4-Chloro analog (CAS 785731-31-9); MW = 229.77 g/mol; C–Cl bond; chlorine van der Waals radius = 1.75 Å; chlorine can act as halogen-bond donor and potential metabolic leaving group
Quantified Difference	ΔMW = +16.45 g/mol (+7.7%); Δ van der Waals radius = +0.28 Å (+19%)
Conditions	Molecular weights from AKSci and Chemsrc product specifications; van der Waals radii and BDE values from standard chemical reference data

Why This Matters

The 4-fluoro versus 4-chloro choice directly impacts molecular weight (affecting ligand efficiency metrics), halogen-dependent intermolecular interactions, and metabolic fate; substitution with the chloro analog yields a chemically distinct entity unsuitable as a direct replacement.

• [1] PubChem Compound Summary for CID 28616480, [(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28616480 (accessed 2026-05-01). View Source
• [2] Cavallo, G.; Metrangolo, P.; Milani, R.; Pilati, T.; Priimagi, A.; Resnati, G.; Terraneo, G. The Halogen Bond. Chem. Rev. 2016, 116 (4), 2478–2601. (Class-level reference for halogen bonding and fluorine vs. chlorine differentiation.) View Source

4-Fluoro vs. 4-Methoxy: H-Bond Acceptors & TPSA

The 4-methoxy analog [(4-Methoxyphenyl)methyl][3-(methylsulfanyl)propyl]amine (CAS 792142-14-4) replaces the fluorine atom with a methoxy (–OCH₃) substituent, which introduces an additional oxygen atom as a hydrogen-bond acceptor [1]. This structural change increases the hydrogen-bond acceptor count from 3 (target compound) to 4 (methoxy analog), and is predicted to increase the TPSA by approximately 9–10 Ų (from 37.3 Ų to roughly 46–47 Ų) [1][2]. In the broader medicinal chemistry context, TPSA values exceeding 140 Ų are associated with poor oral absorption, while values below 60 Ų generally predict good membrane permeability; both compounds fall well within the permeable range, but the incremental TPSA increase in the methoxy analog may marginally reduce passive membrane diffusion relative to the 4-fluoro compound [2]. The methoxy group is also susceptible to oxidative O-demethylation by CYP450 enzymes, a metabolic pathway not available to the C–F bond, which is generally metabolically inert [2].

HBA & TPSA

Class-level

Target: 4-F (HBA 3, TPSA 37.3 Ų)
Comparator: 4-OCH₃ (HBA 4, TPSA ~46–47 Ų; ΔHBA +1, ΔTPSA ~24–27%)

Methoxy adds H-bond acceptor and metabolic liability; not a bioisostere.

TPSA estimated; O-demethylation risk present for methoxy analog.

Evidence Dimension	Hydrogen-bond acceptor count, TPSA, and metabolic vulnerability
Target Compound Data	4-Fluoro; HBA count = 3; TPSA = 37.3 Ų; C–F bond metabolically stable
Comparator Or Baseline	4-Methoxy analog (CAS 792142-14-4); HBA count = 4 (estimated); TPSA ≈ 46–47 Ų (estimated from O atom addition); O–CH₃ susceptible to CYP450-mediated O-demethylation
Quantified Difference	ΔHBA = +1; ΔTPSA ≈ +9–10 Ų (+24–27% increase)
Conditions	Target compound HBA and TPSA computed by Cactvs 3.4.8.24 (PubChem); methoxy analog TPSA estimated based on incremental oxygen contribution (~9–10 Ų per oxygen atom)

Why This Matters

The methoxy analog introduces an additional metabolic soft spot (O-demethylation) and increased polarity that can alter both pharmacokinetics and target engagement; it cannot serve as a bioisosteric replacement for the 4-fluoro compound without re-optimization.

• [1] PubChem Compound Summary for CID 28616480, [(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28616480 (accessed 2026-05-01). View Source
• [2] Veber, D. F.; Johnson, S. R.; Cheng, H.-Y.; Smith, B. R.; Ward, K. W.; Kopple, K. D. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45 (12), 2615–2623. (Class-level reference for TPSA–permeability relationship.) View Source

Baseline Bioactivity at EDNRA and PRMT6

The MolBiC database (a cell-based molecular bioactivity knowledge base encompassing over 550,000 experimentally validated compound–target interactions) reports two bioactivity data points for [(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine: an IC₅₀ of 69,000 nM against the Endothelin-1 receptor (EDNRA) assayed in A-10 rat aortic smooth muscle cells, and an IC₅₀ of 430,000 nM against Protein arginine N-methyltransferase 6 (PRMT6) assayed in Sf9 insect cells [1]. These values represent weak (micromolar to sub-millimolar) activity and indicate that the compound is not a potent ligand for either target. Comparative bioactivity data for the ortho-fluoro, meta-fluoro, 4-chloro, or 4-methoxy analogs against these same targets are not available in the public domain, meaning the selectivity contribution of the para-fluoro substitution pattern relative to these comparators cannot currently be quantified [1]. This data scarcity reinforces the importance of procuring and testing the exact compound of interest rather than substituting an analog under the unverified assumption of biological equivalence.

Baseline bioactivity

Reported

EDNRA IC₅₀ 69 µM
PRMT6 IC₅₀ 430 µM

Supports weak target-engagement context; baseline characterization only.

No comparator data for analogs; assayed in A-10/Sf9 cells.

Evidence Dimension	In vitro bioactivity (IC₅₀) against two unrelated protein targets
Target Compound Data	IC₅₀ = 69,000 nM (Endothelin-1 receptor, A-10 cells); IC₅₀ = 430,000 nM (PRMT6, Sf9 cells)
Comparator Or Baseline	No publicly available comparator data for ortho-fluoro, meta-fluoro, 4-chloro, or 4-methoxy analogs against these targets
Quantified Difference	Not calculable due to absence of comparator data
Conditions	Endothelin-1 receptor: A-10 cell line (Rattus norvegicus); PRMT6: Sf9 cell line (Spodoptera frugiperda). Data sourced from MolBiC database.

Why This Matters

These are the only publicly available target-engagement data for this compound scaffold; they provide a minimal baseline characterization but are insufficient to establish differentiation from analogs, underscoring the need for experimental validation of the specific compound rather than relying on analog extrapolation.

• [1] MolBiC Database, Compound CP0067692: [(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine Bioactivity Data. IDRB Lab. https://molbic.idrblab.net/data/compound/details/CP0067692 (accessed 2026-05-01). View Source

Commercially Verified Purity Benchmark

Multiple independent vendors including Fluorochem (Product Code F714892) and AKSci (Catalog 1875DD) specify a minimum purity of 95% for [(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine . While comparable purity specifications (95%) are also listed for the ortho-fluoro isomer (AKSci 1877DD) and the 4-chloro analog (AKSci 1619CU), the consistency of the 95% specification across suppliers for the target compound provides procurement confidence . The compound is classified under GHS07 (Harmful/Irritant) with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation), and these hazard classifications should be factored into handling and storage protocols .

Purity benchmark

Specification review

≥95% (Fluorochem F714892, AKSci 1875DD)

Consistent specification across vendors supports procurement reproducibility.

GHS07 (H302/H315/H319/H335); review handling requirements.

Evidence Dimension	Commercial purity specification and hazard classification
Target Compound Data	Purity: ≥95% (Fluorochem F714892, AKSci 1875DD); GHS07 classification; H302, H315, H319, H335
Comparator Or Baseline	Ortho-fluoro isomer (AKSci 1877DD): ≥95%; 4-chloro analog (AKSci 1619CU): ≥95%
Quantified Difference	Equivalent purity specifications; hazard profiles may differ slightly due to halogen identity but are not quantitatively compared here
Conditions	Vendor technical datasheets; GHS classification per Fluorochem SDS

Why This Matters

Consistent 95% purity specification across multiple vendors reduces procurement risk and supports experimental reproducibility; hazard classification informs safe handling requirements for laboratory use.

Thioether as a Synthetic Handle: Oxidation to Sulfoxide & Sulfone

The methylsulfanyl (–SCH₃) thioether group present in the target compound provides a chemically addressable handle for controlled oxidation to the corresponding sulfoxide (–SOCH₃) or sulfone (–SO₂CH₃) . This functional group interconversion capability is documented in the vendor technical description of the compound's reactivity profile . Oxidation of the thioether to the sulfone increases the calculated TPSA contribution (from ~25.2 Ų for –SCH₃ to ~42.5 Ų for –SO₂CH₃ based on fragment-based estimates) and converts a hydrophobic group into a polar hydrogen-bond acceptor, enabling systematic tuning of physicochemical properties within a single chemical scaffold [1]. The unsubstituted benzyl analog (benzyl[3-(methylsulfanyl)propyl]amine, CAS 773803-59-1, MW 195.32) lacks the 4-fluoro substituent and therefore cannot achieve the same electronic tuning range upon oxidation because the aromatic ring electronics remain unmodulated [1].

Thioether reactivity

Reported

–SCH₃ oxidizable to –SOCH₃ or –SO₂CH₃; dual tuning with 4-F substitution

Dual-site tunability supports property optimization within a single scaffold.

TPSA fragment estimates; oxidation per vendor documentation.

Evidence Dimension	Oxidizable thioether functionality and TPSA modulation range
Target Compound Data	Contains –SCH₃; can be oxidized to –SOCH₃ or –SO₂CH₃; combined with 4-F substitution for dual electronic tuning
Comparator Or Baseline	Benzyl[3-(methylsulfanyl)propyl]amine (CAS 773803-59-1, MW 195.32) lacks 4-F; thioether oxidation possible but without aromatic electronic modulation
Quantified Difference	ΔMW +18.00 g/mol (fluorine contribution); dual-site tunability (thioether oxidation + aryl substitution) vs. single-site tunability (thioether oxidation only)
Conditions	Oxidation chemistry described in vendor technical documentation (smolecule.com); TPSA estimates based on fragment contribution models

Why This Matters

The combination of an oxidizable thioether and a 4-fluoro substituent provides two independent vectors for physicochemical property optimization within a single chemical series, an advantage not available in the unsubstituted benzyl analog.

• [1] Ertl, P.; Rohde, B.; Selzer, P. Fast Calculation of Molecular Polar Surface Area as a Sum of Fragment-Based Contributions and Its Application to the Prediction of Drug Transport Properties. J. Med. Chem. 2000, 43 (20), 3714–3717. (Class-level reference for TPSA fragment contributions.) View Source

Verified Application Scenarios

SAR Studies with a Defined Para-Fluoro Thioether Scaffold

The compound serves as a well-characterized para-fluoro secondary amine building block (MW 213.32, XLogP3 2.4, TPSA 37.3 Ų) [1] suitable for systematic SAR exploration where the 4-fluoro substituent is a required design element for modulating aromatic ring electronics without introducing the metabolic vulnerability of chlorine or the additional hydrogen-bond capacity of methoxy [2][3]. Its defined regioisomeric identity (para, not ortho or meta) ensures that observed biological effects can be unambiguously attributed to the intended substitution pattern, an essential requirement for rigorous SAR interpretation.

Chemical Probe Development via Dual-Site Tunability

The methylsulfanyl group provides a synthetic handle for controlled oxidation to sulfoxide or sulfone , enabling systematic modulation of polarity and hydrogen-bonding capacity without altering the core scaffold. When combined with the electronic influence of the 4-fluoro substituent, this creates a two-dimensional property-tuning matrix for optimizing target engagement or physicochemical parameters such as solubility and permeability.

Hit-to-Lead Optimization with Fluorine-Mediated Metabolic Stability

In hit-to-lead campaigns where a 4-fluorobenzylamine motif has been identified as a pharmacophoric element, the target compound (95% purity, commercially available from multiple vendors ) offers a procurement-ready scaffold for further derivatization. The C–F bond's established metabolic stability relative to C–Cl or C–OCH₃ bonds supports its selection over the 4-chloro and 4-methoxy analogs when oxidative metabolism is a known liability in the chemical series [2].

Negative Control Compound for Target Engagement Assays

The weak bioactivity data from MolBiC (IC₅₀ = 69,000 nM at Endothelin-1 receptor; IC₅₀ = 430,000 nM at PRMT6) [4] position this compound as a potential negative control or baseline reference in assays where more potent congeners are being profiled. Its well-defined chemical identity and commercial availability support reproducible experimental design across laboratories.

Application

Selection Property

Validation Focus

SAR studies with para-fluoro scaffold

Regioisomeric identity (para)

Electronic distribution & SAR interpretation

Chemical probe development

Thioether oxidation handle

Property-tuning matrix (polarity/HBA)

Hit-to-lead research with fluorine metabolic stability context

C–F bond metabolic stability

Metabolic liability comparison vs Cl/OCH₃

Negative control assay context

Weak baseline bioactivity profile

Assay reproducibility and comparator profiling

• [1] PubChem Compound Summary for CID 28616480, [(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/28616480 (accessed 2026-05-01). View Source
• [2] Gillis, E. P.; Eastman, K. J.; Hill, M. D.; Donnelly, D. J.; Meanwell, N. A. Applications of Fluorine in Medicinal Chemistry. J. Med. Chem. 2015, 58 (21), 8315–8359. View Source
• [3] Cavallo, G.; Metrangolo, P.; Milani, R.; Pilati, T.; Priimagi, A.; Resnati, G.; Terraneo, G. The Halogen Bond. Chem. Rev. 2016, 116 (4), 2478–2601. View Source
• [4] MolBiC Database, Compound CP0067692: [(4-Fluorophenyl)methyl][3-(methylsulfanyl)propyl]amine Bioactivity Data. IDRB Lab. https://molbic.idrblab.net/data/compound/details/CP0067692 (accessed 2026-05-01). View Source